Cas no 56311-13-8 (4-Benzylphenylboronic Acid)

• Product Name: 4-Benzylphenylboronic Acid
• CAS No: 56311-13-8
• MF: C₁₃H₁₃BO₂
• MW: 212.052123785019
• MDL: MFCD08729295
• CID: 367342
• PubChem ID: 45074601
• Update Time: 2025-05-24

4-Benzylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Benzylphenyl)boronic acid
• 4-(PHENYLMETHYL)PHENYL]-BORONIC ACID
• 4-(Phenylmethyl)phenylboronic acid
• BORONIC ACID, [4-(PHENYLMETHYL)PHENYL]-
• Boronic acid,B-[4-(phenylmethyl)phenyl]-
• 4-benzylphenylboronic acid
• AmbkkkkK361
• p-Benzylphenylboronsaeure
• DTXSID40662949
• MFCD08729295
• SCHEMBL257769
• 56311-13-8
• SY039910
• FT-0763431
• AKOS013802214
• CS-0174666
• EN300-1251425
• (4-Benzylphenyl)boronicacid
• AS-39282
• DB-072130
• 4-Benzylphenylboronic Acid

• MDL： MFCD08729295
• Inchi： 1S/C13H13BO2/c15-14(16)13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9,15-16H,10H2
• InChI Key： LPXRLRBXBWDOPK-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 212.10100
• Monoisotopic Mass: 212.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.155
• Boiling Point: 384.898 °C at 760 mmHg
• Flash Point: 186.58 °C
• PSA: 40.46000
• LogP: 0.95720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-Benzylphenylboronic Acid

Comprehensive Guide to 4-Benzylphenylboronic Acid (CAS No. 56311-13-8): Properties, Applications, and Industry Insights

4-Benzylphenylboronic Acid (CAS No. 56311-13-8) is a versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its benzylphenyl backbone and boronic acid functional group, serves as a critical building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its molecular formula, C₁₃H₁₃BO₂, and molecular weight of 212.05 g/mol make it a preferred choice for researchers seeking high-purity intermediates.

The growing demand for 4-Benzylphenylboronic Acid is driven by its role in synthesizing biaryl compounds, which are pivotal in designing kinase inhibitors and anticancer agents. Recent studies highlight its application in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. This aligns with the current trend of precision medicine, where researchers frequently search for "boronic acid in drug design" or "Suzuki coupling catalysts."

From a material science perspective, 4-Benzylphenylboronic Acid contributes to the development of organic electronic devices, such as OLEDs and sensors, due to its ability to form stable boronate esters. Its compatibility with click chemistry protocols further enhances its utility in bioconjugation and polymer functionalization, topics frequently queried in academic databases and patent literature.

Quality control of CAS No. 56311-13-8 involves rigorous HPLC analysis and NMR spectroscopy to ensure ≥98% purity, a key concern for laboratories addressing "how to purify boronic acids." Storage recommendations typically suggest anhydrous conditions at 2–8°C to prevent hydrolysis, a common challenge noted in chemical forums.

Environmental and regulatory aspects of 4-Benzylphenylboronic Acid are increasingly scrutinized under green chemistry principles. Innovations like solvent-free synthesis and catalytic recycling methods address queries such as "sustainable boronic acid production," reflecting the industry’s shift toward eco-friendly protocols.

In summary, 4-Benzylphenylboronic Acid (CAS No. 56311-13-8) exemplifies the intersection of synthetic utility and cutting-edge research, answering pressing questions in medicinal chemistry and advanced materials. Its adaptability to high-throughput screening and combinatorial chemistry ensures its relevance in tomorrow’s scientific breakthroughs.